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Compound of Interest

Compound Name: Cyclopropanethiol

Cat. No.: B3056065 Get Quote

An In-depth Technical Guide to Cyclopropanethiol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of cyclopropanethiol, a versatile building

block in organic synthesis and medicinal chemistry. It covers the fundamental properties,

synthesis, reactivity, and applications of this compound, with a focus on its role in drug

discovery and development.

Core Properties of Cyclopropanethiol
Cyclopropanethiol, a sulfur-containing analog of cyclopropanol, is a colorless liquid with a

characteristic stench. Its unique properties are derived from the combination of a strained

three-membered ring and a nucleophilic thiol group.

Table 1: Physicochemical Properties of Cyclopropanethiol
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Property Value Source

CAS Number 6863-32-7 [1][2][3]

Molecular Formula C₃H₆S [1][2][3]

Molecular Weight 74.15 g/mol [1][2]

IUPAC Name cyclopropanethiol [1][2]

SMILES C1CC1S [1][2]

InChI Key
NQUFBBVYXNYYDX-

UHFFFAOYSA-N
[1][2]

Synthesis and Reactivity
The synthesis of cyclopropanethiol can be achieved through various methods, including the

reaction of cyclopropyl halides with a sulfur source or the reduction of cyclopropyl sulfonyl

chlorides. Recent advancements have also explored photocatalytic rearrangements of

cyclopropanol derivatives.[1]

The reactivity of cyclopropanethiol is dominated by the interplay between the strained

cyclopropane ring and the thiol functionality. This allows for two primary reaction pathways:

those that preserve the cyclopropane ring and those that involve ring-opening.

Ring-Preserving Reactions
The thiol group readily undergoes reactions typical of thiols, such as alkylation, acylation, and

oxidation, while keeping the cyclopropane ring intact. The thiolate anion is a potent nucleophile

and participates in SN2 reactions with various electrophiles.[1]

Key Ring-Preserving Reactions:

S-Alkylation: Reaction with alkyl halides in the presence of a base to form cyclopropyl

sulfides.

S-Acylation: Reaction with acyl chlorides or anhydrides to yield cyclopropyl thioesters.
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Oxidation: Controlled oxidation can yield cyclopropyl sulfoxides or sulfones, while stronger

oxidizing agents produce cyclopropanesulfonic acid.[1]

Ring-Opening Reactions
The significant ring strain of approximately 28 kcal/mol makes the cyclopropane ring

susceptible to cleavage under certain conditions.[1] These ring-opening reactions are valuable

for the synthesis of linear sulfur-containing compounds.[4][5][6]

Factors Influencing Ring-Opening:

Electrophiles: Strong electrophiles can activate the cyclopropane ring, leading to cleavage.

Nucleophiles: The regioselectivity of nucleophilic attack can be influenced by substituents on

the ring.[6]

Catalysts: Transition metals can catalyze various ring-opening and rearrangement reactions.

[4]

Experimental Protocols
General Procedure for S-Alkylation of Cyclopropanethiol
This protocol describes a typical S-alkylation reaction, a common ring-preserving

transformation.

Materials:

Cyclopropanethiol

Alkyl halide (e.g., iodomethane, benzyl bromide)

Base (e.g., sodium hydride, potassium carbonate)

Anhydrous solvent (e.g., tetrahydrofuran, dimethylformamide)

Standard glassware for inert atmosphere reactions

Procedure:
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To a solution of cyclopropanethiol in the chosen anhydrous solvent under an inert

atmosphere (e.g., nitrogen or argon), add the base portion-wise at 0 °C.

Stir the mixture at 0 °C for 30 minutes to an hour to allow for the formation of the thiolate.

Slowly add the alkyl halide to the reaction mixture at 0 °C.

Allow the reaction to warm to room temperature and stir until the starting material is

consumed, as monitored by thin-layer chromatography (TLC).

Quench the reaction by the slow addition of water or a saturated aqueous solution of

ammonium chloride.

Extract the product with an appropriate organic solvent (e.g., diethyl ether, ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Applications in Drug Discovery and Development
The cyclopropyl motif is a valuable structural component in medicinal chemistry.[7][8] Its

incorporation into drug candidates can lead to several beneficial effects:

Enhanced Potency: The rigid nature of the cyclopropane ring can lock a molecule into a

bioactive conformation, improving its binding affinity to the target.[7]

Increased Metabolic Stability: The C-H bonds of the cyclopropane ring are stronger than

those in aliphatic chains, making them less susceptible to metabolic oxidation.[7]

Modulation of Physicochemical Properties: The introduction of a cyclopropyl group can alter

a molecule's lipophilicity, solubility, and membrane permeability.[7][8]

Reduced Off-Target Effects: The conformational constraint imposed by the cyclopropyl ring

can improve selectivity for the intended biological target.[7]
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Cyclopropanethiol serves as a key intermediate for introducing the cyclopropylthio- or related

moieties into complex molecules, including active pharmaceutical ingredients.

Signaling Pathways and Logical Relationships
The following diagram illustrates a generalized workflow for the synthesis of cyclopropyl sulfide

derivatives from cyclopropanethiol and their potential application in drug discovery.

Caption: Synthetic workflow for cyclopropyl sulfides and their application in lead optimization.

The next diagram illustrates the divergent reactivity of cyclopropanethiol.

Caption: Divergent reactivity of cyclopropanethiol.

Safety and Handling
Cyclopropanethiol is a flammable liquid and is harmful if swallowed or in contact with skin. It

causes skin and serious eye irritation.[2] It is also very toxic to aquatic life.[2]

Table 2: GHS Hazard Statements for Cyclopropanethiol

Hazard Code Description

H225 Highly flammable liquid and vapor

H302 Harmful if swallowed

H312 Harmful in contact with skin

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

H400 Very toxic to aquatic life

Source:[2]

Handling Precautions:
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Work in a well-ventilated area or in a chemical fume hood.[9][10]

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.[9][10]

Keep away from heat, sparks, open flames, and other ignition sources.[9][10]

Ground/bond container and receiving equipment to prevent static discharge.[9][10]

Use only non-sparking tools.[9][10]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][10]

In Case of Exposure:

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty of

water.[9][10]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[9][10]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[9]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel

unwell.[10]

Always consult the Safety Data Sheet (SDS) for complete safety and handling information

before working with cyclopropanethiol.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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